2,7-bisnitro-N-(4-methylphenyl)-9-oxo-9H-fluorene-4-carboxamide

• Molecular Formula: C21H13N3O6
• Molecular Weight: 403.3 g/mol
• IUPAC Name: N-(4-methylphenyl)-2,7-dinitro-9-oxofluorene-4-carboxamide
• InChI: InChI=1S/C21H13N3O6/c1-11-2-4-12(5-3-11)22-21(26)18-10-14(24(29)30)9-17-19(18)15-7-6-13(23(27)28)8-16(15)20(17)25/h2-10H,1H3,(H,22,26)
• InChI Key: XIXHPRRDRGODME-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)C2=C3C4=C(C=C(C=C4)[N+](=O)[O-])C(=O)C3=CC(=C2)[N+](=O)[O-]
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=CC(=CC3=C2C4=C(C3=O)C=C(C=C4)[N+](=O)[O-])[N+](=O)[O-]

Description

2,7-bisnitro-N-(4-methylphenyl)-9-oxo-9H-fluorene-4-carboxamide is a complex organic compound with a unique structure that includes a fluorene backbone, nitro groups, and a carboxamide functional group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,7-bisnitro-N-(4-methylphenyl)-9-oxo-9H-fluorene-4-carboxamide typically involves multiple steps, starting with the preparation of the fluorene backbone. The introduction of nitro groups is usually achieved through nitration reactions, which involve the use of strong nitrating agents such as nitric acid and sulfuric acid. The